Cas no 39049-72-4 (2,2'-[propane-2,2-diylbis(benzene-4,1-diyloxymethanediyl)]dioxirane - 2,2'-oxybis-6-oxabicyclo[3.1.0]hexane (1:1))

• Product Name: 2,2'-[propane-2,2-diylbis(benzene-4,1-diyloxymethanediyl)]dioxirane - 2,2'-oxybis-6-oxabicyclo[3.1.0]hexane (1:1)
• CAS No: 39049-72-4
• MF: C₃₁H₃₈O₇
• MW: 522.62923002243
• CID: 1495717
• PubChem ID: 217629
• Update Time: 2025-04-21

2,2'-[propane-2,2-diylbis(benzene-4,1-diyloxymethanediyl)]dioxirane - 2,2'-oxybis-6-oxabicyclo[3.1.0]hexane (1:1) Chemical and Physical Properties

Names and Identifiers

• 2,2'-[propane-2,2-diylbis(benzene-4,1-diyloxymethanediyl)]dioxirane - 2,2'-oxybis-6-oxabicyclo[3.1.0]hexane (1:1)
• 2,2'-Oxybis(6-oxabicyclo[3.1.0]hexane)--2,2'-{propane-2,2-diylbis[(4,1-phenylene)oxymethylene]}bis(oxirane) (1/1)
• DTXSID60959883
• 39049-72-4

• Inchi： 1S/C21H24O4.C10H14O3/c1-21(2,15-3-7-17(8-4-15)22-11-19-13-24-19)16-5-9-18(10-6-16)23-12-20-14-25-20;1-3-7-9(12-7)5(1)11-6-2-4-8-10(6)13-8/h3-10,19-20H,11-14H2,1-2H3;5-10H,1-4H2
• InChI Key： NETYSBRCRBNQAM-UHFFFAOYSA-N
• SMILES： O1C2CCC(C12)OC1CCC2C1O2.O1CC1COC1C=CC(=CC=1)C(C)(C)C1C=CC(=CC=1)OCC1CO1

Computed Properties

• Exact Mass: 522.26184
• Monoisotopic Mass: 522.26175355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 38
• Rotatable Bond Count: 10
• Complexity: 602
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.81